N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[(3-bromophenyl)-cyanomethyl]-1-(3-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H12BrFN4O/c19-13-4-1-3-12(9-13)17(11-21)22-18(25)16-7-8-24(23-16)15-6-2-5-14(20)10-15/h1-10,17H,(H,22,25)
• InChI Key: IPYSFCNAXUPWOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(C#N)NC(=O)C2=NN(C=C2)C3=CC(=CC=C3)F
• Molecular Formula: C18H12BrFN4O
• Molecular Weight: 399.2 g/mol

Description

N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation and protecting neurons from damage.
Biochemical and Physiological Effects:
Studies have shown that N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide can have various biochemical and physiological effects on the body, including reducing the expression of certain genes that are involved in cancer cell growth and proliferation, reducing inflammation, and protecting neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential as a novel and effective treatment for various diseases. However, a limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide. One direction is to continue studying its potential as a treatment for cancer and neurodegenerative diseases. Another direction is to investigate its potential as a drug delivery system for other compounds. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide involves the reaction of 3-bromobenzyl cyanide with 3-fluoro-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[(3-bromophenyl)(cyano)methyl]-1-(3-fluorophenyl)-1H-pyrazole-3-carboxamide has been studied for its potential applications in various areas of scientific research. One such area is cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.